Cas no 1536916-60-5 (2-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid
• CAS No: 1536916-60-5
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 5809838
• PubChem ID: 80199807
• Update Time: 2024-01-13

2-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-chloro-2-fluoro-α-(1-methylethyl)-
• 2-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid
• EN300-1138548
• AKOS018761879
• 2-(4-chloro-2-fluorophenyl)-3-methylbutanoicacid
• 1536916-60-5

• Inchi： 1S/C11H12ClFO2/c1-6(2)10(11(14)15)8-4-3-7(12)5-9(8)13/h3-6,10H,1-2H3,(H,14,15)
• InChI Key： RWGDLOUHGNKRGO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1F)(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 230.0509855g/mol
• Monoisotopic Mass: 230.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 309.8±27.0 °C(Predicted)
• pka: 3.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes